Cas no 127729-12-8 (2-Propenenitrile,2-chloro-3-(methylthio)-)

• Product Name: 2-Propenenitrile,2-chloro-3-(methylthio)-
• CAS No: 127729-12-8
• MF: C₄H₄ClNS
• MW: 133.599258422852
• CID: 143916
• PubChem ID: 6449721
• Update Time: 2025-04-19

2-Propenenitrile,2-chloro-3-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenenitrile,2-chloro-3-(methylthio)-
• (Z)-2-chloro-3-methylsulfanylprop-2-enenitrile
• SCHEMBL9063665
• 2-Propenenitrile, 2-chloro-3-(methylthio)-
• 2-Chloro-3-(methylthio)-2-propenenitrile
• 127729-12-8

• Inchi： 1S/C4H4ClNS/c1-7-3-4(5)2-6/h3H,1H3/b4-3-
• InChI Key： MMKRMVVQJFFOEP-ARJAWSKDSA-N
• SMILES： Cl/C(/C#N)=C\SC

Computed Properties

• Exact Mass: 132.97542
• Monoisotopic Mass: 132.975298
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.1
• XLogP3: 1.6

Experimental Properties

• Density: 1.251
• Boiling Point: 172.8°C at 760 mmHg
• Flash Point: 58.3°C
• Refractive Index: 1.535
• PSA: 23.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Thioenol ethers